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Compound of Interest

Compound Name: QuadraSil MP

Cat. No.: B1169412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of QuadraSil™ MP, a functionalized silica-

based scavenger designed for the selective and efficient removal of metal ions from process

streams and Active Pharmaceutical Ingredients (APIs). This document details the core

technology, performance data, and experimental protocols for its application.

Core Technology and Mechanism of Action
QuadraSil™ MP is a high-performance adsorbent built on a robust silica scaffold.[1] Its

specificity is derived from the covalent attachment of mercaptopropyl (-CH₂CH₂CH₂SH)

functional groups to the silica surface.[1]

The primary mechanism of metal ion removal is adsorption, driven by the formation of strong,

stable coordinate covalent bonds between the sulfur atom of the thiol group and transition

metal ions.[1] The sulfur atom, with its available lone pair electrons, acts as a soft base,

exhibiting a strong affinity for "soft" metal ions such as Palladium (Pd), Ruthenium (Ru),

Rhodium (Rh), Platinum (Pt), Silver (Ag), and Mercury (Hg).[1][2] This selective binding is

consistent with the Hard-Soft Acid-Base (HSAB) principle, allowing for the targeted removal of

specific metal contaminants with minimal impact on the desired product yield.[1][3]

The rigid silica backbone ensures zero swelling, making it ideal for use in both batch and fixed-

bed or cartridge applications.[3][4] Its high surface area and mechanical stability contribute to

rapid kinetics and efficient performance even at room temperature.[3][4]
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Mechanism of selective Palladium (Pd²⁺) capture by QuadraSil™ MP.
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The efficacy of QuadraSil™ MP is demonstrated by its high binding capacity and rapid removal

kinetics for various metal catalysts commonly used in organic synthesis.

Characteristic Description Reference

Base Material Functionalized Silica [1]

Functional Group Mercaptopropyl (SH) [1]

Loading 1.0 - 1.5 mmol/g [2]

Appearance
Free-flowing powder (spherical

or irregular)
[3][4]

Particle Size ~54 µm (spherical form) [4]

Surface Area ~715 m²/g (spherical form) [4]

Swelling Zero swell characteristics [3][4]

Solvent Compatibility

Wide range, including organic,

aqueous, protic, and aprotic

media

[3][4]

The following tables summarize quantitative data from representative scavenging experiments.

Table 2.2.1: Palladium (Pd) Scavenging

Initial
Pd
Species

Initial
Conc.
(ppm)

Solvent
Scaven
ger
Loading

Time
(min)

Temp.
%
Remova
l

Referen
ce

Pd(OAc)₂ 1000 THF
0.5 g / 10

mL
18 Room >95% [1][5]

Pd(OAc)₂ 1000 THF 50 g / L 18 Room >95% [5]

Pd(OAc)₂ 529 N/A N/A N/A Room
Significa

nt
[1]

Pd(OAc)₂ 178 N/A N/A N/A Room
Significa

nt
[1]
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Table 2.2.2: Ruthenium (Ru) Scavenging

Initial
Ru
Species

Initial
Conc.
(ppm)

Solvent
Scaven
ger
Loading

Time (h) Temp.
%
Remova
l

Referen
ce

Grubbs'

Catalyst
~595 Toluene

0.25 g / 5

mL
1 Room >99% [1][5]

Grubbs'

Catalyst
~595 Toluene 50 g / L 1 Room >99% [5]

QuadraSil™ MP is highly effective for scavenging a range of transition metals.

Target Metals

Primary: Pd, Ru, Rh, Pt, Ag, Hg, Pb

Secondary: Cu

Reference:[2][5]

Experimental Protocols
The following protocols provide a framework for the use of QuadraSil™ MP in a laboratory

setting for the removal of metal contaminants from solution.

This protocol is intended for the initial evaluation of QuadraSil™ MP for a specific application.

Preparation:

Dissolve the product containing the metal contaminant in a suitable solvent.

Determine the initial metal concentration (e.g., via ICP-MS or ICP-OES) if possible.

Scavenging:
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Add QuadraSil™ MP to the solution. For initial screening, a loading of approximately 5 g

per 100 mL of solution (or 50 wt% scavenger relative to the substrate) is recommended.[4]

[6]

Agitate the mixture gently (e.g., using an orbital shaker or magnetic stirrer) at room

temperature.

The reaction is often rapid, with significant removal occurring within 5 to 60 minutes.[4][5]

Monitor the reaction progress by analyzing small aliquots of the solution over time.

Work-up and Analysis:

Once scavenging is complete, remove the QuadraSil™ MP scavenger by simple filtration

(e.g., using a sintered funnel or filter paper).[4]

Wash the filtered scavenger with a small amount of fresh solvent to recover any retained

product.

Combine the filtrate and washings.

Analyze the final metal concentration in the purified solution to determine removal

efficiency.
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Start:
Contaminated Solution

1. Add QuadraSil™ MP
(e.g., 5 g / 100 mL)

2. Agitate Mixture
(Room Temp, 5-60 min)

Optional:
Monitor via Sampling

3. Filter to Remove
Scavenger

4. Wash Scavenger
with Solvent

5. Combine Filtrate
and Washings

6. Analyze Final
Metal Concentration

End:
Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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